Cas no 159635-22-0 (tert-butyl 3-hydroxy-4-methylidenepiperidine-1-carboxylate)

Tert-butyl 3-hydroxy-4-methylidenepiperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for the construction of piperidine-based scaffolds. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, enabling further functionalization. The 4-methylidene moiety offers a reactive site for cross-coupling or cycloaddition reactions, while the 3-hydroxy group provides a handle for derivatization. This compound is commonly employed in pharmaceutical and agrochemical research due to its structural flexibility and compatibility with diverse synthetic methodologies. Its well-defined reactivity profile makes it a reliable building block for complex nitrogen-containing heterocycles.
tert-butyl 3-hydroxy-4-methylidenepiperidine-1-carboxylate structure
159635-22-0 structure
Product Name:tert-butyl 3-hydroxy-4-methylidenepiperidine-1-carboxylate
CAS No:159635-22-0
MF:C11H19NO3
MW:213.273463487625
MDL:MFCD15474939
CID:96395
PubChem ID:10584700
Update Time:2025-06-12

tert-butyl 3-hydroxy-4-methylidenepiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Boc-3-Hydroxy-4-methylenepiperidine
    • 1-Piperidinecarboxylic acid, 3-hydroxy-4-methylene-, 1,1-dimethylethylester
    • tert-Butyl 3-hydroxy-4-methylenepiperidine-1-carboxylate
    • 1-[(1,1-dimethylethoxy)carbonyl]-3-hydroxy-4-methylene-1,2,5,6-tetrahydropyridine
    • 1-t-butoxycarbonyl-3-hydroxy-4-methylenepiperidine
    • 3-hydroxy-4-methylene-1-piperidinecarboxylic acid 1,1-dimethylethyl ester
    • 3-hydroxy-4-methylene-piperidine-1-carboxylic acid tert-butyl ester
    • N-T-BOC-4-METHYLENE-3-PIPERIDINOL
    • W3461
    • 2010-3-12
    • tert-butyl3-hydroxy-4-methyleneiperidine-1-carboxylate
    • tert-butyl 3-hydroxy-4-methylidenepiperidine-1-carboxylate
    • TERT-BUTYL-3-HYDROXY-4-METHYLENEIPERIDINE-1-CARBOXYLATE
    • N-Boc-3-hydroxy-4-methylenepiperidine
    • tert-Butyl (S)-3-hydroxy-4-methylenepiperidine-1-carboxylate
    • IMRNHROGUGVTAI-UHFFFAOYSA-N
    • FCH1626329
    • PB13654
    • SY030116
    • OR316061
    • tert-Butyl 3-hydroxy-4-methyleneiperidine-1-carboxylate
    • DTXSID70442094
    • TERT-BUTYL3-HYDROXY-4-METHYLENEPIPERIDINE-1-CARBOXYLATE
    • 1-Boc-4-methylene-3-piperidinol
    • AKOS015920024
    • 159635-22-0
    • EN300-317423
    • N-t-BOC-4-Methylene-3-Piperidinol, AldrichCPR
    • SCHEMBL733742
    • 1-PIPERIDINECARBOXYLIC ACID, 3-HYDROXY-4-METHYLENE-, 1,1-DIMETHYLETHYL ESTER
    • FT-0718275
    • AMY35520
    • CS-0048283
    • DS-13126
    • A883293
    • MFCD15474939
    • tert-butyl (3S)-3-hydroxy-4-methylidenepiperidine-1-carboxylate
    • DA-09723
    • MDL: MFCD15474939
    • Inchi: 1S/C11H19NO3/c1-8-5-6-12(7-9(8)13)10(14)15-11(2,3)4/h9,13H,1,5-7H2,2-4H3
    • InChI Key: IMRNHROGUGVTAI-UHFFFAOYSA-N
    • SMILES: O(C(N1CCC(=C)C(C1)O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 213.13600
  • Monoisotopic Mass: 213.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 49.8

Experimental Properties

  • PSA: 49.77000
  • LogP: 1.48220

tert-butyl 3-hydroxy-4-methylidenepiperidine-1-carboxylate Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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tert-butyl 3-hydroxy-4-methylidenepiperidine-1-carboxylate Production Method

Additional information on tert-butyl 3-hydroxy-4-methylidenepiperidine-1-carboxylate

tert-butyl 3-hydroxy-4-methylidenepiperidine-1-carboxylate (CAS No. 159635-22-0): A Comprehensive Overview

tert-butyl 3-hydroxy-4-methylidenepiperidine-1-carboxylate (CAS No. 159635-22-0) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, often referred to by its CAS number (159635-22-0), is a derivative of piperidine, a six-membered heterocyclic amine. The unique structural features of this compound, including the tert-butyl group, the hydroxy functionality, and the methylidene substituent, make it an intriguing candidate for various applications.

The tert-butyl group in tert-butyl 3-hydroxy-4-methylidenepiperidine-1-carboxylate provides steric protection and enhances the stability of the molecule. This is particularly important in synthetic routes where the compound is used as an intermediate or in reactions where steric hindrance plays a crucial role. The hydroxy group adds polarity and can participate in hydrogen bonding, which is beneficial for solubility and reactivity in aqueous environments. The methylidene substituent introduces a double bond, which can be a site for further chemical modifications or reactions.

In recent years, tert-butyl 3-hydroxy-4-methylidenepiperidine-1-carboxylate has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of bioactive molecules. For instance, piperidine derivatives have been shown to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and neuroprotective properties. The presence of the hydroxy and methylidene groups in this compound can be leveraged to create novel compounds with enhanced pharmacological profiles.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of tert-butyl 3-hydroxy-4-methylidenepiperidine-1-carboxylate as a key intermediate in the synthesis of a series of piperidine-based compounds with potent anti-inflammatory activity. The researchers found that by modifying the methylidene group and introducing various substituents on the piperidine ring, they were able to significantly enhance the potency and selectivity of the resulting compounds. This work underscores the versatility and potential of this compound in drug design.

Beyond its applications in drug discovery, tert-butyl 3-hydroxy-4-methylidenepiperidine-1-carboxylate has also been explored for its use in materials science. The unique combination of functional groups makes it suitable for applications such as polymer synthesis and catalysis. For example, recent research has demonstrated that this compound can serve as a ligand in transition metal-catalyzed reactions, enhancing the efficiency and selectivity of these processes.

In terms of synthetic methods, several efficient routes have been developed for the preparation of tert-butyl 3-hydroxy-4-methylidenepiperidine-1-carboxylate. One common approach involves the reaction of tert-butyl piperidine carboxylate with an appropriate electrophile to introduce the hydroxy and methylidene functionalities. These synthetic strategies are not only scalable but also environmentally friendly, making them suitable for industrial applications.

The safety profile of tert-butyl 3-hydroxy-4-methylidenepiperidine-1-carboxylate is another important consideration. While it is not classified as a hazardous material or controlled substance, proper handling and storage practices should be followed to ensure safety in laboratory settings. This includes using appropriate personal protective equipment (PPE) and following standard operating procedures (SOPs) for chemical handling.

In conclusion, tert-butyl 3-hydroxy-4-methylidenepiperidine-1-carboxylate (CAS No. 159635-22-0) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features make it an attractive candidate for drug discovery, materials science, and synthetic chemistry. As research continues to advance, it is likely that new and innovative uses for this compound will be discovered, further solidifying its importance in the scientific community.

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